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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027

An In-depth Technical Guide to N,N-
Diethylethylenediamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of N,N-Diethylethylenediamine, a versatile diamine utilized in various chemical
syntheses.

Core Chemical Properties and Structure

N,N-Diethylethylenediamine, a clear, colorless to light yellow liquid, is a substituted
ethylenediamine with two ethyl groups on one of the nitrogen atoms.[1][2] It is miscible with
water and soluble in various organic solvents, including methanol, ether, ethanol, toluene, and
carbon tetrachloride.[1][2][3] This compound is known to be flammable and can react with
oxidizing materials.[1]

Structure and ldentification:

The structural and identifying information for N,N-Diethylethylenediamine is detailed below.
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Identifier Value

IUPAC Name N',N'-diethylethane-1,2-diamine[3][4]

CAS Number 100-36-7[1][5]

Molecular Formula C6H16N2[1][3]

Molecular Weight 116.21 g/mol [5]

SMILES String CCN(CC)CCN[3][4]

InChl Key UDGSVBYJWHOHNN-UHFFFAOYSA-NJ3]

Physicochemical Properties:

A summary of the key physicochemical properties of N,N-Diethylethylenediamine is
presented in the following table.

Property Value

Boiling Point 145-147 °C[1][3]
Melting Point <-70 °C[2][3]

Density 0.827 g/mL at 25 °CJ[1]
Vapor Pressure 5.2 hPa at 20 °C[5]
Flash Point 30 °CJ3]

Refractive Index 1.436 (n20/D)[1]

pKal 7.70 (+2) at 25 °C[1][2]
pKa2 10.46 (+1) at 25 °C[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N,N-Diethylethylenediamine
are not readily available in the public domain. However, its synthesis can be generally achieved
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through methods such as the hydrolysis, addition, and degradation of acrylonitrile, or by the
hydrogenation of ethylenediaminoacetonitrile.[6]

For analytical purposes, techniques such as Gas Chromatography (GC) are often employed to
determine purity, as indicated by product specifications from various suppliers.[7]

Applications in Research and Development

N,N-Diethylethylenediamine serves as a crucial building block and reagent in the synthesis of
a variety of compounds, particularly in the pharmaceutical industry. It is notably used in the
production of antimalarial drugs.[1][2] Additionally, it has been investigated for its potential to
induce apoptosis through a caspase-3 dependent pathway.[1][2]

Chemical Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of N,N-
Diethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethylethylenediamine chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122027#n-n-diethylethylenediamine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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